Cas no 226065-31-2 (Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 226065-31-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD17392798
• CID: 1411105
• PubChem ID: 15421008
• Update Time: 2025-07-22

Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester
• 1-tert-butoxycarbonyl-1-(4-acetylphenyl)hydrazine
• N-(4-Acetyl-phenyl)-hydrazinecarboxylic acid tert-butyl ester
• tert-Butyl 1-(4-acetylphenyl)hydrazine-1-carboxylate
• N-(4-Acetylphenyl)carbazic acid tert-butyl ester
• tert-butyl N-(4-acetylphenyl)-N-aminocarbamate
• 226065-31-2

• MDL： MFCD17392798
• Inchi： 1S/C13H18N2O3/c1-9(16)10-5-7-11(8-6-10)15(14)12(17)18-13(2,3)4/h5-8H,14H2,1-4H3
• InChI Key： JLVNTJVDQRBREZ-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(C)=O)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester

Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester (CAS No. 226065-31-2): A Comprehensive Overview

Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester, identified by its CAS number 226065-31-2, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of esters and exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure incorporates a phenyl ring substituted with an acetyl group at the para position, further modified by an ester linkage to hydrazinecarboxylic acid. The presence of the 1,1-dimethylethyl (tert-butyl) group enhances its stability and reactivity, making it particularly useful in various chemical transformations.

The synthesis of Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester involves a multi-step process that typically begins with the reaction of 4-acetylphenol with hydrazine hydrate in the presence of a catalytic amount of an acid. The reaction proceeds through nucleophilic acyl substitution, where the hydroxyl group of the phenol is esterified with hydrazine to form the desired product. The tert-butyl esterification step is crucial for stabilizing the intermediate and ensuring high yields. This synthetic route highlights the compound's versatility and its potential for further functionalization.

In recent years, Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester has garnered attention in academic and industrial research due to its role as a key intermediate in the development of novel pharmaceuticals. Its structural features make it a suitable precursor for designing molecules with specific biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The acetylphenyl moiety can be further modified to introduce additional functional groups, enhancing binding affinity and selectivity against target proteins.

One of the most compelling aspects of Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester is its utility in cross-coupling reactions. The presence of both an ester and an aromatic ring provides multiple reaction sites for palladium-catalyzed transformations such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions are pivotal in constructing complex organic molecules with diverse applications in drug discovery. Researchers have leveraged these properties to develop novel heterocyclic compounds that exhibit promising pharmacological effects.

The compound's stability under various conditions makes it an attractive candidate for large-scale synthesis and industrial applications. Its high melting point and solubility profile allow for efficient purification and handling during chemical processes. Additionally, the tert-butyl group provides steric hindrance, which can be beneficial in designing molecules with improved pharmacokinetic properties. This feature is particularly relevant in medicinal chemistry where optimizing drug delivery systems is crucial.

In the realm of biochemical research, Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester has been utilized as a tool compound for studying enzyme mechanisms and interactions. Its ability to act as a substrate or inhibitor for various enzymes has facilitated insights into metabolic pathways and disease mechanisms. For example, studies have shown that derivatives of this compound can modulate the activity of cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes.

The development of new synthetic methodologies has further expanded the applications of Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester. Advances in flow chemistry have enabled more efficient and scalable synthesis routes, reducing waste and improving yields. These innovations are particularly important in pharmaceutical manufacturing where cost-effectiveness and environmental sustainability are paramount. The integration of green chemistry principles into its synthesis underscores its relevance in modern chemical practices.

The future prospects of Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester are vast and multifaceted. Ongoing research aims to uncover new biological activities and therapeutic applications by modifying its structure further. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives with enhanced efficacy and reduced side effects. These efforts align with global trends toward precision medicine and personalized therapeutic strategies.

In conclusion, Hydrazinecarboxylic acid, 1-(4-acetylphenyl)-, 1,1-dimethylethyl ester (CAS No. 226065-31-2) is a versatile organic compound with significant potential in pharmaceutical chemistry and biochemical research. Its unique structural features enable diverse chemical transformations and biological applications. As research continues to evolve，this compound will undoubtedly play a crucial role in the development of next-generation therapeutics.